![molecular formula C13H15ClN2O2 B1426265 methyl 4-amino-1-benzyl-1H-pyrrole-2-carboxylate hydrochloride CAS No. 1354949-63-5](/img/structure/B1426265.png)
methyl 4-amino-1-benzyl-1H-pyrrole-2-carboxylate hydrochloride
Overview
Description
“Methyl 4-amino-1-benzyl-1H-pyrrole-2-carboxylate hydrochloride” is a chemical compound with the molecular formula C13H15ClN2O2 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14N2O2.ClH/c1-17-13(16)12-7-11(14)9-15(12)8-10-5-3-2-4-6-10;/h2-7,9H,8,14H2,1H3;1H . This code provides a unique identifier for the molecular structure of the compound.Scientific Research Applications
Synthesis and Pharmacological Activity
Synthesis and Analgesic Activity : A study by Massa et al. (1989) demonstrated the synthesis of methyl 5,6-dihydro-4H-pyrrolo[1,2-a][1,4]benzodiazepin-4-carboxylate, which showed significant analgesic, anti-inflammatory, and neuropsychobehavioral effects (Massa et al., 1989).
Effective Synthesis of 4-Aminopyrrole-2-Carboxylates : Marcotte and Lubell (2002) developed a new synthesis method for 4-amino-1H-pyrrole-2-carboxylic acid benzyl esters, highlighting the compound's potential in medicinal chemistry (Marcotte & Lubell, 2002).
Synthesis of Furo[3,2-b]pyrroles and Benzo Derivatives : Krutošíková et al. (2001) discussed the synthesis of methyl 4-oxiranylmethyl-4H-furo[3,2-b]pyrrole-5-carboxylates, which are important for producing compounds with potential therapeutic interest (Krutošíková et al., 2001).
Crystal Structure Determination
- Ab Initio Crystal Structure Determination : Silva et al. (2012) conducted a study on the crystal structure of two chain-functionalized pyrroles, which are significant as antitumoral agents (Silva et al., 2012).
Chemical Modifications and Biological Properties
- Methylation of Pyridine Moiety : Ukrainets et al. (2015) explored the chemical modification of the pyridine moiety in certain molecules, looking at optimizing biological properties, including analgesic effects (Ukrainets et al., 2015).
Miscellaneous Applications
- Corrosion Inhibitors for Steel : Herrag et al. (2007) studied the effect of certain compounds, including pyrazole derivatives, as corrosion inhibitors for steel in hydrochloric acid, demonstrating their potential in industrial applications (Herrag et al., 2007).
Properties
IUPAC Name |
methyl 4-amino-1-benzylpyrrole-2-carboxylate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2.ClH/c1-17-13(16)12-7-11(14)9-15(12)8-10-5-3-2-4-6-10;/h2-7,9H,8,14H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CABYNQJZOLOTSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CN1CC2=CC=CC=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.